Cas no 30609-80-4 (Benzonitrile, 4-[(2-hydroxyethyl)thio]-)

• Product Name: Benzonitrile, 4-[(2-hydroxyethyl)thio]-
• CAS No: 30609-80-4
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 1443594
• PubChem ID: 43385753
• Update Time: 2025-04-20

Benzonitrile, 4-[(2-hydroxyethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(2-hydroxyethyl)thio]-
• 4-[(2-hydroxyethyl)sulfanyl]benzonitrile
• 4-(2-hydroxyethylthio)benzonitrile
• 4-[(2-hydroxyethyl)thio]Benzonitrile
• 30609-80-4
• 4-(2-hydroxyethylsulfanyl)benzonitrile
• A1-11289
• SCHEMBL1018040
• AKOS009086780
• DA-07104
• SDOPNFGSYJXHKK-UHFFFAOYSA-N

• Inchi： 1S/C9H9NOS/c10-7-8-1-3-9(4-2-8)12-6-5-11/h1-4,11H,5-6H2
• InChI Key： SDOPNFGSYJXHKK-UHFFFAOYSA-N
• SMILES： S(CCO)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 179.04057
• Monoisotopic Mass: 179.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.3Ų

Experimental Properties

• PSA: 44.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles